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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data of
Monascuspiloin, a yellow azaphilone pigment produced by fungi of the Monascus genus,
particularly Monascus pilosus. This document compiles available Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS) data, details the experimental protocols for their
acquisition, and explores the compound's interaction with key cellular signaling pathways.

Chemical Properties

Monascuspiloin, also known as Monascinol, is a fungal metabolite with the chemical formula
C21H280s5 and a molecular weight of 360.4 g/mol . It has garnered interest for its various
biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Spectroscopic Data

The structural elucidation of Monascuspiloin has been achieved through various
spectroscopic techniques. The following tables summarize the available NMR and MS data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While a complete, publicly available, assigned 1H and 13C NMR dataset for Monascuspiloin
is not readily found in the searched literature, a characteristic 1H NMR signal has been
reported. A singlet appearing at approximately 5.50 ppm is considered indicative of the H4
proton in Monascuspiloin and other pigments sharing the same structural skeleton.

Table 1: 1H NMR Spectroscopic Data of Monascuspiloin

Chemical Shift (8) ppm Multiplicity Assighment

~5.50 S H-4

Table 2: 13C NMR Spectroscopic Data of Monascuspiloin

Chemical Shift (6) ppm Assignment

Data not available in the searched results.

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of Monascuspiloin and provides
insights into its fragmentation pattern.

Table 3: Mass Spectrometry Data of Monascuspiloin

m/z Interpretation
360.20 [M]+ (Molecular lon)
315.1947 Fragment lon
271.1963 Fragment lon
243.1012 Fragment lon

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for Monascuspiloin
are not explicitly available in the searched literature. However, based on general practices for
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the analysis of natural products, the following methodologies are likely employed.

NMR Spectroscopy

Sample Preparation: A purified sample of Monascuspiloin is dissolved in a suitable deuterated
solvent, such as chloroform-d (CDCIz) or methanol-ds (CDsOD). The concentration is typically
in the range of 5-10 mg/mL.

Instrumentation: 1D (*H and *3C) and 2D (COSY, HSQC, HMBC) NMR spectra are recorded on
a high-field NMR spectrometer, typically operating at 400 MHz or higher for 1H.

Data Acquisition and Processing: Standard pulse sequences are used for each experiment.
The acquired data is then processed using appropriate software, involving Fourier
transformation, phase correction, and baseline correction. Chemical shifts are referenced to the
residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry

Sample Preparation: A dilute solution of purified Monascuspiloin is prepared in a solvent
compatible with the ionization source, such as methanol or acetonitrile, often with the addition
of a small amount of formic acid or ammonium acetate to promote ionization.

Instrumentation: High-resolution mass spectrometry (HRMS) is typically performed using
techniques like Electrospray lonization (ESI) coupled with a Time-of-Flight (TOF) or Orbitrap
mass analyzer to obtain accurate mass measurements. Tandem mass spectrometry (MS/MS)
experiments are conducted to induce fragmentation and elucidate the structure.

Data Acquisition: The instrument is operated in either positive or negative ion mode. For
MS/MS, the precursor ion corresponding to the molecular ion of Monascuspiloin is selected
and subjected to collision-induced dissociation (CID) at varying collision energies.

Biological Activity and Signaling Pathways

Monascuspiloin has been shown to exert its biological effects by modulating key cellular
signaling pathways. Notably, in human prostate cancer cells, it has been demonstrated to
induce apoptosis and autophagy through the inhibition of the PI3K/Akt/mTOR pathway and the
activation of the AMPK signaling pathway.[1]
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Experimental Workflow for Pathway Analysis

The investigation of Monascuspiloin's impact on signaling pathways typically involves the
following workflow:
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Caption: Workflow for investigating the effects of Monascuspiloin on cell signaling pathways.

Monascuspiloin-Modulated Signaling Pathways

The following diagram illustrates the known interactions of Monascuspiloin with the
PISK/Akt/mTOR and AMPK signaling pathways.
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Caption: Monascuspiloin's modulation of the PI3K/Akt/mTOR and AMPK signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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